Cas no 1935045-82-1 ((2-Chloro-3-fluoro-6-methoxyphenyl)methanol)

(2-Chloro-3-fluoro-6-methoxyphenyl)methanol is a fluorinated and chlorinated aromatic alcohol with a methoxy substituent, offering versatile utility in synthetic organic chemistry. Its distinct substitution pattern makes it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty materials, where selective functionalization is required. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. The benzylic alcohol moiety further allows for derivatization into esters, ethers, or aldehydes. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and steric profile. High purity grades ensure consistent performance in demanding synthetic applications.

(2-Chloro-3-fluoro-6-methoxyphenyl)methanol structure

1935045-82-1 structure

Product Name:(2-Chloro-3-fluoro-6-methoxyphenyl)methanol

CAS No:1935045-82-1

MF:C₈H₈ClFO₂

MW:190.599325180054

CID:5939898

PubChem ID:130828615

Update Time:2026-03-11

(2-Chloro-3-fluoro-6-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Chloro-3-fluoro-6-methoxyphenyl)methanol
- 1935045-82-1
- EN300-2006561
- Inchi： 1S/C8H8ClFO2/c1-12-7-3-2-6(10)8(9)5(7)4-11/h2-3,11H,4H2,1H3
- InChI Key： OKYLXGMLBUUGEO-UHFFFAOYSA-N
- SMILES： C(C1C(=C(F)C=CC=1OC)Cl)O

Computed Properties

Exact Mass: 190.0196853g/mol
Monoisotopic Mass: 190.0196853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.5Å²

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